Cas no 73650-41-6 (Aspartic acid, 3-methylene-, hydrochloride)

• Product Name: Aspartic acid, 3-methylene-, hydrochloride
• CAS No: 73650-41-6
• MF: C₅H₈ClNO₄
• MW: 181.574320793152
• CID: 542164
• PubChem ID: 71404166
• Update Time: 2025-04-19

Aspartic acid, 3-methylene-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Aspartic acid, 3-methylene-, hydrochloride
• (2S)-2-amino-3-methylidenebutanedioic acid,hydrochloride
• 3-Methylidene-L-aspartic acid--hydrogen chloride (1/1)
• 73650-41-6
• DTXSID70825025

• Inchi： 1S/C5H7NO4.ClH/c1-2(4(7)8)3(6)5(9)10;/h3H,1,6H2,(H,7,8)(H,9,10);1H/t3-;/m0./s1
• InChI Key： WPVCYZMQSIFMBA-DFWYDOINSA-N
• SMILES： Cl.OC([C@H](C(=C)C(=O)O)N)=O

Computed Properties

• Exact Mass: 181.0141854g/mol
• Monoisotopic Mass: 181.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų